Cas no 1261891-56-8 (5-(4-Chloro-3-methylphenyl)-2-cyanophenol)

5-(4-Chloro-3-methylphenyl)-2-cyanophenol is a specialized organic compound featuring a phenol core substituted with a cyano group at the 2-position and a 4-chloro-3-methylphenyl moiety at the 5-position. This structure imparts unique reactivity, making it a valuable intermediate in synthetic organic chemistry, particularly for pharmaceuticals and agrochemicals. The chloro and methyl substituents enhance its potential for further functionalization, while the cyano group offers versatility in coupling reactions. Its well-defined molecular architecture ensures consistent performance in complex synthetic pathways. The compound is typically handled under controlled conditions due to its reactivity, and its purity is critical for applications requiring precise chemical transformations.

5-(4-Chloro-3-methylphenyl)-2-cyanophenol structure

1261891-56-8 structure

Product Name:5-(4-Chloro-3-methylphenyl)-2-cyanophenol

CAS No:1261891-56-8

MF:C₁₄H₁₀ClNO

MW:243.688302516937

MDL:MFCD18314358

CID:2761627

PubChem ID:53220033

Update Time:2025-05-27

5-(4-Chloro-3-methylphenyl)-2-cyanophenol Chemical and Physical Properties

Names and Identifiers

- MFCD18314358
- 5-(4-Chloro-3-methylphenyl)-2-cyanophenol, 95%
- 5-(4-CHLORO-3-METHYLPHENYL)-2-CYANOPHENOL
- 4'-Chloro-3-hydroxy-3'-methyl[1,1'-biphenyl]-4-carbonitrile
- DTXSID90684813
- 1261891-56-8
- 5-(4-Chloro-3-methylphenyl)-2-cyanophenol
- MDL： MFCD18314358
- Inchi： 1S/C14H10ClNO/c1-9-6-10(4-5-13(9)15)11-2-3-12(8-16)14(17)7-11/h2-7,17H,1H3
- InChI Key： RCWPFAPYMBGYHZ-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=CC=1C)C1C=CC(C#N)=C(C=1)O

Computed Properties

Exact Mass: 243.0450916Da
Monoisotopic Mass: 243.0450916Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 17
Rotatable Bond Count: 1
Complexity: 311
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.5
Topological Polar Surface Area: 44Å²

5-(4-Chloro-3-methylphenyl)-2-cyanophenol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB320401-5 g	5-(4-Chloro-3-methylphenyl)-2-cyanophenol, 95%; .	1261891-56-8	95%	5g	€1,159.00	2022-08-31
abcr	AB320401-5g	5-(4-Chloro-3-methylphenyl)-2-cyanophenol, 95%; .	1261891-56-8	95%	5g	€1159.00	2024-04-20